Cas no 1396760-83-0 (2-chloro-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide)

• Product Name: 2-chloro-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide
• CAS No: 1396760-83-0
• MF: C₁₈H₁₉ClN₂O₃
• MW: 346.808063745499
• CID: 5771981
• PubChem ID: 71786701
• Update Time: 2025-06-14

2-chloro-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS024535375
• 1396760-83-0
• VU0534510-1
• F6178-6500
• 2-chloro-N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]benzamide
• 2-chloro-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)benzamide
• 2-chloro-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide
• CHEMBL4976987

• Inchi： 1S/C18H19ClN2O3/c19-16-4-2-1-3-15(16)17(22)20-11-13-5-8-21(9-6-13)18(23)14-7-10-24-12-14/h1-4,7,10,12-13H,5-6,8-9,11H2,(H,20,22)
• InChI Key： LRXCXZDCUOCZLQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NCC1CCN(C(C2=COC=C2)=O)CC1)=O

Computed Properties

• Exact Mass: 346.1084202g/mol
• Monoisotopic Mass: 346.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-chloro-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide

Comprehensive Overview of 2-chloro-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide (CAS No. 1396760-83-0)

2-chloro-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide (CAS No. 1396760-83-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzamide derivatives, which are widely studied for their diverse biological activities. The presence of a furan-3-carbonyl moiety and a piperidine ring in its structure makes it a promising candidate for drug discovery and development.

The molecular formula of 2-chloro-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide is C₁₈H₁₉ClN₂O₃, with a molecular weight of approximately 346.81 g/mol. Its structure includes a chlorobenzamide group linked to a piperidin-4-ylmethyl scaffold, which is further functionalized with a furan-3-carbonyl substituent. This combination of functional groups contributes to its potential interactions with biological targets, such as enzymes and receptors.

In recent years, researchers have explored the therapeutic potential of 2-chloro-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide in various fields, including central nervous system (CNS) disorders, inflammatory diseases, and cancer therapy. The compound's ability to modulate specific biochemical pathways has made it a subject of interest in preclinical studies. For instance, its piperidine core is often associated with blood-brain barrier permeability, a critical factor in CNS drug development.

One of the most frequently searched questions about 2-chloro-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide relates to its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including amide coupling and N-alkylation techniques. Researchers often employ high-performance liquid chromatography (HPLC) for purification to ensure high purity levels, which is essential for accurate biological evaluations.

Another area of interest is the compound's solubility and stability under various conditions. 2-chloro-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. Stability studies indicate that it remains stable at room temperature when stored in a dry, dark environment, making it suitable for long-term research use.

The pharmacokinetic properties of 2-chloro-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide are also a hot topic among researchers. Preliminary data suggest that the compound has a favorable metabolic profile, with potential for oral bioavailability. Its furan and piperidine moieties may contribute to its metabolic stability, reducing the likelihood of rapid degradation in vivo.

In the context of drug discovery, 2-chloro-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide has been investigated as a lead compound for the development of novel therapeutics. Its structural versatility allows for structure-activity relationship (SAR) studies, enabling researchers to optimize its biological activity. For example, modifications to the furan-3-carbonyl group or the chlorobenzamide moiety could enhance its selectivity and potency against specific targets.

Environmental and safety considerations are also important when working with 2-chloro-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide. While the compound is not classified as hazardous, standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Researchers are encouraged to consult material safety data sheets (MSDS) for detailed handling instructions.

Looking ahead, the future of 2-chloro-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide research appears promising. Advances in computational chemistry and molecular modeling are expected to further elucidate its mechanism of action and potential applications. Additionally, collaborations between academic and industrial researchers may accelerate its transition from the lab to clinical trials, particularly in areas like neurodegenerative diseases and autoimmune disorders.

In summary, 2-chloro-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}benzamide (CAS No. 1396760-83-0) represents a compelling area of study in modern medicinal chemistry. Its unique structure, combined with its potential therapeutic benefits, makes it a valuable compound for ongoing and future research. As scientific understanding of its properties deepens, it may pave the way for innovative treatments addressing unmet medical needs.